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Compound of Interest

Compound Name: Praseodymium;chloride

Cat. No.: B14498665

This guide provides an in-depth overview of praseodymium chloride, focusing on its chemical
identifiers, comprehensive safety information, and known biological interactions. It is intended
for researchers, scientists, and professionals in drug development who may be exploring the

applications of lanthanide compounds.

Chemical Identification and Properties

Praseodymium chloride is an inorganic compound that exists in both anhydrous and hydrated
forms. The most common hydrated form is the heptahydrate. It is a blue-green solid that readily
absorbs water from the air.[1]
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Chloride 9[10][11] [10][11] (anhydrous available available
Hydrate basis)[11]

Safety Information

Praseodymium chloride is considered a hazardous substance and should be handled with
appropriate safety precautions.[12] It is irritating to the eyes, respiratory system, and skin.[1]
[12]

~HS H | Classificati

Hazard Class Hazard Statement
Acute toxicity, oral (Category 5) H303: May be harmful if swallowed[9]
Skin corrosion/irritation (Category 2) H315: Causes skin irritation[9][10]

Serious eye damage/eye irritation (Category 2A)  H319: Causes serious eye irritation[9][10][13]

Specific target organ toxicity, single exposure ] o
) - H335: May cause respiratory irritation[9][10]
(Respiratory tract irritation) (Category 3)

H411: Toxic to aquatic life with long lasting

Chronic aquatic hazard (Category 2
a ( gory 2) effects[13]
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GHS pictograms associated with these hazards typically include an exclamation mark.[2]

Precautionary Statements & First Aid
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Precautionary Action Statement Code Description
] Avoid breathing dust/fumes.[9]
Prevention P261
[10]
Wash skin thoroughly after
P264 _
handling.[13][14][15]
Avoid release to the
P273 _
environment.[13]
Wear protective
loves/protective clothing/eye
P280 g .p _ aey
protection/face protection.[13]
[14]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[13][16]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[16]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[9][10][14]

Call a POISON CENTER or

pP312 doctor/physician if you feel
unwell.[14]
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.[14]
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[3][14]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[16]
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P405 Store locked up.[16]

Dispose of contents/container
Disposal P501 in accordance with local

regulations.[16]

Toxicological Data

Route of Exposure Species LD50/LC50

LD50: 2987 mg/kg (for PrCls)
Oral Mouse

[9]
Intraperitoneal Rat LD50: 1318 mg/kg[12]
Intravenous Rat LD50: 3.5 mg/kg[12]
Intraperitoneal Mouse LD50: 359 mg/kg[12]
Subcutaneous Mouse LD50: 1659 mg/kg[12]

Biological Interactions and Potential Mechanisms of
Action

While specific signaling pathways directly modulated by praseodymium chloride in the context
of drug development are not well-documented, its biological effects can be inferred from the
broader understanding of lanthanide chemistry in biological systems.

Lanthanides, including praseodymium, are known to have a strong affinity for binding sites that
typically accommodate calcium (Ca2*) ions due to their similar ionic radii and charge.[9] This
allows them to act as antagonists or probes for calcium-dependent cellular processes.

The following diagram illustrates a hypothesized mechanism of action for praseodymium
chloride's interference with calcium-dependent signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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